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Compound of Interest

(3-Amino-4-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B571338

(3-Amino-4-methoxyphenyl)methanol: A
Technical Guide

CAS Number: 113928-90-8

This technical guide provides a comprehensive overview of (3-Amino-4-
methoxyphenyl)methanol, a valuable intermediate in organic synthesis. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its properties, synthesis, and potential applications.

Chemical and Physical Properties

(3-Amino-4-methoxyphenyl)methanol, with the molecular formula CsH11NOz, is a solid
compound at room temperature.[1][2] It is recognized for its role as a versatile building block in

the synthesis of a variety of chemical entities.[1]
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Property Value Reference
CAS Number 113928-90-8 [1]
Molecular Formula CsH11NO:2 [1]
Molecular Weight 153.18 g/mol [1]

Physical Form Solid [1112]
Appearance Off-White 'Fo Light Brown to o

Brown Solid
Purity 96.5-100% [1]

Room temperature, away from
Storage _ , _ [1][2]
light, stored in an inert gas

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of (3-Amino-4-
methoxyphenyl)methanol are not readily available in the public domain, a common synthetic
route would likely involve the reduction of the corresponding carboxylic acid, 3-amino-4-
methoxybenzoic acid.

A general conceptual workflow for such a reduction is outlined below. Please note, this is a
theoretical protocol and would require optimization and validation in a laboratory setting.

Conceptual Synthetic Workflow: Reduction of 3-amino-
4-methoxybenzoic acid
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Conceptual Workflow: Synthesis of (3-Amino-4-methoxyphenyl)methanol

Reaction Setup

Dissolve 3-amino-4-methoxybenzoic acid in an appropriate anhydrous solvent (e.g., THF)

Reduction

Add a suitable reducing agent (e.g., LiAIH4) dropwise at a controlled temperature (e.g., 0 °C)

'

Allow the reaction to warm to room temperature and then reflux for a specified time to ensure complete reaction

Workup and Purification

Carefully quench the reaction with water and a basic solution (e.g., NaOH)

'

Extract the product with an organic solvent (e.g., ethyl acetate)

'

Dry the organic layer over an anhydrous salt (e.g., Na2S04)

:

Purify the crude product by a suitable method (e.g., column chromatography)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of (3-Amino-4-methoxyphenyl)methanol.
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Analytical Characterization

The identity and purity of (3-Amino-4-methoxyphenyl)methanol would be confirmed using
standard analytical techniques. Commercial suppliers indicate that the product conforms to
structure by Infrared (IR) Spectrum and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Applications in Research and Development

(3-Amino-4-methoxyphenyl)methanol serves as a key intermediate in the synthesis of a wide
range of organic molecules.[1] Its bifunctional nature, containing both an amino and a hydroxyl
group, allows for diverse chemical modifications, making it a valuable precursor for:

Pharmaceuticals: As a building block for the synthesis of active pharmaceutical ingredients
(APIs). The aminophenylmethanol scaffold is found in various biologically active compounds.

Fine Chemicals: Used in the production of specialty chemicals.

Dyes and Pigments: The aromatic amine moiety is a common feature in chromophores.[1]

Polymers and Resins: Can be incorporated into polymer backbones to impart specific
properties.[1]

While the direct biological activity of (3-Amino-4-methoxyphenyl)methanol is not extensively
documented, derivatives of related aminophenylmethanol compounds have been investigated
for their potential roles in modulating cellular signaling pathways, such as the hedgehog
signaling pathway, which is crucial in developmental biology and oncology.[3]

Safety Information

(3-Amino-4-methoxyphenyl)methanol is associated with the following hazard statements:
e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
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The GHS pictogram associated with this compound is GHSO07 (Exclamation mark).[2] Standard
precautionary measures, including the use of personal protective equipment, should be taken
when handling this chemical.

Conclusion

(3-Amino-4-methoxyphenyl)methanol is a valuable and versatile chemical intermediate with
significant potential in various fields of chemical synthesis. Its utility as a precursor for
pharmaceuticals, dyes, and polymers underscores its importance in both academic research
and industrial applications. Further investigation into its own biological properties and the
development of detailed, optimized synthetic protocols would be beneficial for the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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